Cas no 2229568-59-4 (1-(9H-fluoren-9-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(9H-fluoren-9-yl)-2-fluoroethan-1-ol
• CAS No: 2229568-59-4
• MF: C₁₅H₁₃FO
• MW: 228.261527776718
• CID: 6444002
• PubChem ID: 165614729
• Update Time: 2025-06-08

1-(9H-fluoren-9-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(9H-fluoren-9-yl)-2-fluoroethan-1-ol
• 2229568-59-4
• EN300-1807013

• Inchi： 1S/C15H13FO/c16-9-14(17)15-12-7-3-1-5-10(12)11-6-2-4-8-13(11)15/h1-8,14-15,17H,9H2
• InChI Key： RYYBQMQEBHYSET-UHFFFAOYSA-N
• SMILES： FCC(C1C2C=CC=CC=2C2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 228.095043196g/mol
• Monoisotopic Mass: 228.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(9H-fluoren-9-yl)-2-fluoroethan-1-ol

Introduction to 1-(9H-fluoren-9-yl)-2-fluoroethan-1-ol (CAS No. 2229568-59-4)

1-(9H-fluoren-9-yl)-2-fluoroethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229568-59-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of considerable interest in academic research and industrial applications. The presence of both fluorene and fluoroalkyl moieties in its molecular structure endows it with unique characteristics that are exploitable in the design of novel bioactive agents.

The molecular framework of 1-(9H-fluoren-9-yl)-2-fluoroethan-1-ol consists of a fluorene core substituted at the 9-position with an ethyl group bearing a fluorine atom at the 2-position. This specific arrangement contributes to its potential as a building block in the synthesis of more complex molecules. The fluorene moiety is particularly noteworthy due to its rigid planar structure, which can enhance the binding affinity and selectivity of drug candidates. Additionally, the fluorine atom introduces electronic and steric effects that can modulate the pharmacokinetic properties of derivatives.

In recent years, there has been growing attention on fluorinated compounds in drug discovery, driven by their ability to improve metabolic stability, binding affinity, and oral bioavailability. The incorporation of fluorine into pharmaceuticals has been well-documented to enhance their pharmacological profiles. For instance, fluorinated analogs have shown promise in oncology, neurology, and anti-inflammatory therapies. 1-(9H-fluoren-9-yl)-2-fluoroethan-1-ol exemplifies this trend, as its structure suggests potential applications in developing targeted therapies.

One of the most compelling aspects of 1-(9H-fluoren-9-yl)-2-fluoroethan-1-ol is its versatility as a synthetic intermediate. The compound can serve as a precursor for the preparation of more sophisticated molecules through various chemical transformations. For example, nucleophilic substitution reactions at the fluorine atom or functionalization of the fluorene core can yield derivatives with tailored biological activities. Such flexibility makes it a valuable asset in medicinal chemistry libraries.

Recent studies have begun to explore the biological activity of 1-(9H-fluoren-9-yl)-2-fluoroethan-1-ol and its derivatives. Preliminary investigations suggest that this compound may exhibit properties relevant to therapeutic intervention. The fluorene scaffold is known to interact with biological targets such as enzymes and receptors, while the fluorine atom can influence these interactions through modulating electronic distributions. These characteristics make it an attractive candidate for further exploration in drug development pipelines.

The synthesis of 1-(9H-fluoren-9-yl)-2-fluoroethan-1-ol presents an interesting challenge due to the need for precise functional group manipulation while maintaining structural integrity. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, are often employed to construct the desired molecular architecture efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent biological evaluation.

In conclusion, 1-(9H-fluoren-9-yl)-2-fluoroethan-1-ol (CAS No. 2229568-59-4) represents a promising compound in pharmaceutical chemistry. Its unique structural features and synthetic utility position it as a valuable tool for researchers aiming to develop novel bioactive molecules. As our understanding of fluorinated compounds continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of next-generation therapeutics.